Cas no 350997-38-5 (Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate)

• Product Name: Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate
• CAS No: 350997-38-5
• MF: C₁₈H₂₉NO₂S
• MW: 323.493364095688
• MDL: MFCD01993637
• CID: 2952322
• PubChem ID: 3621280
• Update Time: 2025-07-20

Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 14-氨基-13-硫二环[10.3.0]十五-1(12),14-双烯-15-羧酸异丙酯
• BBL016166
• STK348752
• Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carboxylate
• H21719
• AK-968/41024520
• ALBB-001809
• isopropyl 2-amino-4H,5H,6H,7H,8H,9H,10H,11H,12H,13H-cyclododeca[b]thiophene-3-carboxylate
• propan-2-yl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carboxylate
• MFCD01993637
• CS-0274548
• 1-Methylethyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca(b)thiophene-3-carboxylate
• DTXSID701119712
• EN300-227726
• 1-methylethyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carboxylate
• propan-2-yl 2-amino-4H,5H,6H,7H,8H,9H,10H,11H,12H,13H-cyclododeca[b]thiophene-3-carboxylate
• VS-05186
• AKOS000304299
• 350997-38-5
• Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate

• MDL： MFCD01993637
• Inchi： 1S/C18H29NO2S/c1-13(2)21-18(20)16-14-11-9-7-5-3-4-6-8-10-12-15(14)22-17(16)19/h13H,3-12,19H2,1-2H3
• InChI Key： GWEIHWJSQYATJJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)C)C2=C1CCCCCCCCCC2)N

Computed Properties

• Exact Mass: 323.19190034Da
• Monoisotopic Mass: 323.19190034Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate

Comprehensive Overview of Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate (CAS No. 350997-38-5)

Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate (CAS No. 350997-38-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its complex cyclododecabthiophene backbone and isopropyl ester functional group, is a subject of interest due to its potential applications in drug development and advanced material synthesis. Researchers are increasingly exploring its unique structural properties, which may contribute to innovations in small molecule therapeutics and organic electronics.

The molecular structure of Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate features a saturated cyclododecane ring fused with a thiophene moiety, offering a balance of rigidity and flexibility. This structural motif is particularly valuable in the design of bioactive compounds, as it can enhance binding affinity and selectivity toward biological targets. Recent studies have highlighted its potential role in modulating enzyme activity and receptor interactions, making it a promising candidate for further investigation in medicinal chemistry.

In the context of current research trends, Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate aligns with the growing demand for novel heterocyclic compounds with improved pharmacokinetic properties. The compound's amino and carboxylate functionalities provide versatile sites for chemical modification, enabling the development of derivatives with tailored properties. This adaptability is particularly relevant in the search for next-generation therapeutics targeting complex diseases such as neurodegenerative disorders and metabolic syndromes.

From a materials science perspective, the thiophene component of this compound is of particular interest due to its conjugated system, which is essential for electronic applications. Researchers are exploring its potential use in organic semiconductors and photovoltaic materials, where its ability to facilitate charge transport could lead to more efficient energy conversion devices. The compound's stability and solubility profile further enhance its suitability for these applications, addressing key challenges in the field of organic electronics.

Synthetic routes to Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate typically involve multi-step organic transformations, including cyclization and esterification reactions. Optimizing these synthetic pathways is a focus of ongoing research, as it can improve yield and scalability for industrial applications. Advances in catalytic methods and green chemistry principles are being applied to streamline the production process, reducing environmental impact while maintaining high purity standards.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are critical parameters in drug design. Computational modeling and QSAR studies are increasingly being employed to predict its behavior in biological systems, accelerating the discovery of potential therapeutic applications. These approaches are particularly valuable in the era of AI-driven drug discovery, where large datasets are analyzed to identify promising candidates for further development.

In summary, Isopropyl 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxylate (CAS No. 350997-38-5) represents a versatile and intriguing compound with broad potential across multiple scientific disciplines. Its unique structural features and adaptable chemistry make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As scientific understanding of this compound deepens, its applications are likely to expand, contributing to innovations that address some of the most pressing challenges in healthcare and technology.